Cas no 1599752-51-8 (3-cyclobutoxy-4-iodooxolane)

• Product Name: 3-cyclobutoxy-4-iodooxolane
• CAS No: 1599752-51-8
• MF: C₈H₁₃IO₂
• MW: 268.092095136642
• CID: 6316258
• PubChem ID: 121600011
• Update Time: 2025-07-10

3-cyclobutoxy-4-iodooxolane Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutoxy-4-iodooxolane
• EN300-1133941
• AKOS026734289
• 1599752-51-8

• Inchi： 1S/C8H13IO2/c9-7-4-10-5-8(7)11-6-2-1-3-6/h6-8H,1-5H2
• InChI Key： ZDWUZWIRSCIJPJ-UHFFFAOYSA-N
• SMILES： IC1COCC1OC1CCC1

Computed Properties

• Exact Mass: 267.99603g/mol
• Monoisotopic Mass: 267.99603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-cyclobutoxy-4-iodooxolane

3-Cyclobutoxy-4-Iodooxolane (CAS No. 1599752-51-8): A Comprehensive Overview

3-Cyclobutoxy-4-iodooxolane (CAS No. 1599752-51-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, which include a cyclobutoxy group and an iodine substituent on the oxolane ring. These features make it an attractive candidate for various applications, particularly in the development of novel pharmaceuticals and as a synthetic intermediate in complex molecule synthesis.

The cyclobutoxy group in 3-cyclobutoxy-4-iodooxolane imparts unique chemical properties that are crucial for its reactivity and stability. The cyclobutyl ring, being a four-membered ring, is inherently strained, which can influence the compound's reactivity in various chemical transformations. This strain can be harnessed to facilitate specific reactions, such as ring-opening reactions or cycloadditions, which are essential in the synthesis of complex organic molecules.

The presence of the iodine substituent on the oxolane ring is another key feature of 3-cyclobutoxy-4-iodooxolane. Iodine is a versatile leaving group in organic synthesis, making this compound an excellent starting material for various substitution reactions. Additionally, the iodine atom can be readily converted to other functional groups through various chemical transformations, such as nucleophilic substitution or coupling reactions. This versatility has made 3-cyclobutoxy-4-iodooxolane a valuable intermediate in the synthesis of a wide range of compounds, including pharmaceuticals and materials with specific properties.

Recent research has highlighted the potential of 3-cyclobutoxy-4-iodooxolane in the development of new drugs. For instance, studies have shown that compounds derived from 3-cyclobutoxy-4-iodooxolane can exhibit potent biological activities, such as antitumor and anti-inflammatory properties. One notable example is the use of 3-cyclobutoxy-4-iodooxolane as a building block in the synthesis of small molecules that target specific protein-protein interactions (PPIs). These interactions are often involved in various disease pathways, making them attractive targets for therapeutic intervention.

In addition to its applications in medicinal chemistry, 3-cyclobutoxy-4-iodooxolane has also been explored for its potential in materials science. The unique combination of the cyclobutyl and iodine functionalities can be leveraged to design materials with tailored properties, such as enhanced mechanical strength or improved thermal stability. For example, researchers have used 3-cyclobutoxy-4-iodooxolane as a monomer in polymer synthesis to create polymers with specific mechanical and thermal characteristics.

The synthetic accessibility of 3-cyclobutoxy-4-iodooxolane has been another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound, making it readily available for research and industrial applications. One common approach involves the reaction of an appropriate cyclobutanol derivative with an iodinating agent, followed by ring closure to form the oxolane ring. These synthetic methods have been optimized to achieve high yields and purity, ensuring that 3-cyclobutoxy-4-iodooxolane can be produced on both laboratory and industrial scales.

Despite its numerous advantages, the use of 3-cyclobutoxy-4-iodooxolane also comes with some challenges. The strained nature of the cyclobutyl ring can lead to instability under certain conditions, requiring careful handling and storage. Additionally, the presence of iodine can make the compound more susceptible to oxidation or other side reactions. However, these challenges are being addressed through ongoing research aimed at developing more stable derivatives and optimizing reaction conditions.

In conclusion, 3-cyclobutoxy-4-iodooxolane (CAS No. 1599752-51-8) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and synthetic accessibility make it an attractive candidate for a wide range of applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of innovative solutions across various scientific disciplines.